Cas no 1255717-59-9 (2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride)

• Product Name: 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride
• CAS No: 1255717-59-9
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• MDL: MFCD18071220
• CID: 4565136
• PubChem ID: 53398882
• Update Time: 2025-05-20

2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethyl]methylamine hydrochloride
• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride
• N-methyl-2-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)ethanamine;hydrochloride
• 2-(5-ISOPROPYL-1,2,4-OXADIAZOL-3-YL)-N-METHYLETHANAMINE HCL
• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride, AldrichCPR
• methyl({2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]ethyl})amine hydrochloride
• AS-72409
• MFCD18071220
• CS-0038003
• AKOS027255421
• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanaminehydrochloride
• 1255717-59-9
• [2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethyl]methylamine HCl
• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride

• MDL： MFCD18071220
• Inchi： 1S/C8H15N3O.ClH/c1-6(2)8-10-7(11-12-8)4-5-9-3;/h6,9H,4-5H2,1-3H3;1H
• InChI Key： ZAIICTZAYUBGDT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C)C)=NC(CCNC)=N1

Computed Properties

• Exact Mass: 205.0981898g/mol
• Monoisotopic Mass: 205.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51

2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride

Comprehensive Overview of 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride (CAS No. 1255717-59-9)

2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride (CAS No. 1255717-59-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a 1,2,4-oxadiazole core, a heterocyclic moiety known for its versatility in drug design, coupled with an isopropyl substituent and a N-methylethanamine side chain. This combination of functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride has surged, driven by their potential in targeting specific biological pathways. Researchers are particularly interested in its role as a small molecule modulator, which could influence enzymatic activity or receptor binding. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This attribute aligns with the growing trend of optimizing drug-like properties in early-stage research.

The synthesis of CAS No. 1255717-59-9 involves multi-step organic reactions, often starting with the construction of the 1,2,4-oxadiazole ring. This process typically includes condensation reactions between carboxylic acid derivatives and amidoximes, followed by functional group modifications to introduce the isopropyl and N-methylethanamine groups. The final step involves salt formation with hydrochloric acid to yield the hydrochloride form. Such synthetic routes are frequently discussed in academic literature, reflecting the compound's relevance in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the potential applications of 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride?" Current studies suggest its utility in central nervous system (CNS) research, where it may interact with neurotransmitter systems. Additionally, its oxadiazole scaffold is being explored for anti-inflammatory and antimicrobial properties, topics that are highly trending in the wake of global health challenges. These applications make it a compound of interest for both academic and industrial researchers.

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Another hot topic in the field is the computational modeling of compounds like 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride. Advances in molecular docking and quantitative structure-activity relationship (QSAR) studies have enabled researchers to predict its binding affinity and pharmacokinetic properties. This aligns with the broader industry shift toward AI-driven drug discovery, a trend that has dominated scientific discourse in recent years.

In conclusion, 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Hydrochloride (CAS No. 1255717-59-9) represents a fascinating example of how heterocyclic chemistry can contribute to modern drug development. Its structural features, combined with its potential biological activities, make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and chemical biology.